Cas no 2090295-02-4 (2-Chloro-3-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine)

• Product Name: 2-Chloro-3-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine
• CAS No: 2090295-02-4
• MF: C₉H₁₁ClFN₃
• MW: 215.655143976212
• CID: 5722646
• PubChem ID: 121201015
• Update Time: 2025-10-28

2-Chloro-3-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• F1907-4550
• 2-chloro-3-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine
• AKOS026709011
• 2-chloro-3-[3-(fluoromethyl)pyrrolidin-1-yl]pyrazine
• 2090295-02-4
• Pyrazine, 2-chloro-3-[3-(fluoromethyl)-1-pyrrolidinyl]-
• 2-Chloro-3-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine

• Inchi： 1S/C9H11ClFN3/c10-8-9(13-3-2-12-8)14-4-1-7(5-11)6-14/h2-3,7H,1,4-6H2
• InChI Key： GWTZJBMOMKYHGR-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CCC(CF)C1

Computed Properties

• Exact Mass: 215.0625532g/mol
• Monoisotopic Mass: 215.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 321.2±42.0 °C(Predicted)
• pka: 1.20±0.10(Predicted)

Additional information on 2-Chloro-3-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine

Introduction to 2-Chloro-3-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine (CAS No. 2090295-02-4)

The compound 2-Chloro-3-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine, identified by the CAS registry number CAS No. 2090295-02-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazine derivatives, which are known for their versatile reactivity and structural diversity. The presence of a chlorine atom at position 2 and a fluoromethyl-substituted pyrrolidine group at position 3 introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic transformations. These techniques not only enhance the yield and purity of the product but also contribute to the sustainability of chemical processes. The structural features of 2-Chloro-3-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine make it an attractive candidate for exploring its biological activities, particularly in the context of enzyme inhibition and receptor binding.

Emerging research has highlighted the potential of pyrazine derivatives in targeting various therapeutic areas, including oncology, virology, and neurodegenerative diseases. For instance, studies have demonstrated that certain pyrazine analogs exhibit potent anti-cancer activity by modulating key signaling pathways involved in cell proliferation and apoptosis. Similarly, investigations into the antiviral properties of this compound class have revealed promising results against viral replication mechanisms.

The incorporation of a fluoromethyl group into the pyrrolidine ring introduces additional complexity to the molecule's pharmacokinetic profile. Fluorinated compounds are often associated with improved bioavailability due to enhanced lipophilicity and reduced susceptibility to metabolic degradation. This attribute positions CAS No. 2090295-02-4 as a potential lead compound in preclinical drug development pipelines.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the molecular structure of this compound. These methods provide critical insights into the spatial arrangement of atoms, which is essential for understanding its interactions with biological targets.

The synthesis of 2-Chloro-3-(3-(fluoromethyl)pyrrolidin-1-yl)pyrazine involves a multi-step process that typically begins with the preparation of the pyrrolidine intermediate. This is followed by its coupling with a chloropyrazine derivative under optimized reaction conditions. The use of protecting groups and selective deprotection strategies ensures the integrity of sensitive functional groups throughout the synthesis.

From an environmental standpoint, understanding the fate and transport of chemicals like CAS No. 2090295-02-4 is crucial for assessing their potential impact on ecosystems. Recent studies have focused on evaluating the biodegradation pathways and persistence of fluorinated compounds in aqueous environments, providing valuable data for risk assessment and regulatory compliance.

In conclusion, 2-Chloro-3-(3-(fluoromethyl)pyrrolidin-1-yllpyrazine represents a compelling example of how modern chemical synthesis can yield molecules with diverse applications across multiple disciplines. As research continues to uncover its biological potential, this compound stands at the forefront of innovation in chemical science.